Cas no 52199-45-8 (1,3-Benzodioxole-5-ethanol, 6-iodo-)
52199-45-8 structure
Product Name:1,3-Benzodioxole-5-ethanol, 6-iodo-
CAS No:52199-45-8
MF:C9H9IO3
MW:292.070435285568
CID:1579918
PubChem ID:5324661
Update Time:2025-04-21
1,3-Benzodioxole-5-ethanol, 6-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanol, 6-iodo-
- InChI=1/C9H9IO3/c10-7-4-9-8(12-5-13-9)3-6(7)1-2-11/h3-4,11H,1-2,5H
- 52199-45-8
- DTXSID20415930
-
- Inchi： 1S/C9H9IO3/c10-7-4-9-8(12-5-13-9)3-6(7)1-2-11/h3-4,11H,1-2,5H2
- InChI Key： BGGJIZNADHLJQS-UHFFFAOYSA-N
- SMILES： IC1=CC2=C(C=C1CCO)OCO2
Computed Properties
- Exact Mass: 291.95917
- Monoisotopic Mass: 291.95964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1,3-Benzodioxole-5-ethanol, 6-iodo- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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